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Compound of Interest

Compound Name: Bromodichloroacetic acid

Cat. No.: B165882 Get Quote

Essential Safety and Handling Guide for
Bromodichloroacetic Acid
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling hazardous chemicals. This guide provides essential,

immediate safety and logistical information for the handling and disposal of

Bromodichloroacetic acid (CAS No. 71133-14-7), a compound that is harmful if swallowed, in

contact with skin, or inhaled, and causes severe skin burns and eye damage.[1][2][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling Bromodichloroacetic acid.
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Body Part Required PPE Specifications & Remarks

Eyes/Face Safety Goggles & Face Shield

Goggles should be tightly

fitting. A face shield (8-inch

minimum) offers additional

protection against splashes.[4]

[5]

Skin
Chemical-resistant Gloves &

Protective Clothing

Impervious gloves such as

nitrile or butyl rubber are

recommended.[6] Wear a lab

coat or chemical-resistant suit

to prevent skin contact.[6][7]

Respiratory
NIOSH/MSHA approved

respirator

A full-face respirator with

appropriate cartridges (e.g.,

type P3) is required, especially

when engineering controls are

insufficient or if dust is

generated.[5][6]

Hazard Summary
Bromodichloroacetic acid is classified with the following hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (Category 4).[2]

Skin Corrosion/Irritation: Causes severe skin burns (Category 1B).[1][2]

Serious Eye Damage/Irritation: Causes serious eye damage (Category 1).[1][2]

It is extremely destructive to the tissue of the mucous membranes, upper respiratory tract,

eyes, and skin.[2]

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial for minimizing risks associated with

Bromodichloroacetic acid.
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1. Engineering Controls:

Always handle Bromodichloroacetic acid in a well-ventilated area, preferably within a

designated chemical fume hood.[4][6][8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][8]

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1][6]

Do not breathe dust, vapor, mist, or gas.[8] Avoid the formation of dust and aerosols.[6][9]

Wash hands thoroughly after handling.[1][6]

Do not eat, drink, or smoke in the work area.[1][6]

Use non-sparking tools to prevent ignition.[6]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][10] Keep away

from incompatible materials such as acids, bases, metals, and oxidizing agents.[6][8]

3. Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[6]

Ventilate: Ensure adequate ventilation.[6]

Protect: Wear appropriate PPE, including a respirator, chemical-resistant gloves, and eye

protection.[6]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[2][6][8]

Clean-up: For solid spills, sweep or vacuum up the material and place it into a suitable,

closed container for disposal. Avoid generating dust. For liquid spills, absorb with an inert

material (e.g., sand, diatomite).[6][10]
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Decontaminate: Thoroughly clean the spill area.[6]

First Aid Measures
Immediate medical attention is required for all routes of exposure.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.

Immediately call a poison center or doctor.[1][2]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Immediately call a poison center or doctor.[1][2] Chemical burns must

be treated by a physician.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a poison

center or doctor.[1][2]

Ingestion: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Call a physician or poison control center immediately.[1][2][9]

Disposal Plan
All waste materials must be disposed of in accordance with local, regional, national, and

international regulations.[1]

Chemical Waste: Dispose of contents/container to an approved waste disposal plant.[2]

Leave chemicals in their original containers and do not mix with other waste.[2]

Contaminated PPE: Discard coveralls or other absorbent materials that have been heavily

contaminated.[11] Contaminated protective clothing should be segregated and cleaned by

personnel who handle, dispose of, or clean the clothing.[4] Do not take contaminated

clothing home.[4]

Empty Containers: Handle uncleaned containers like the product itself as they may retain

product residue.[1][2]

Visual Workflow for Safe Handling and Disposal
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The following diagram illustrates the logical workflow for the safe handling and disposal of

Bromodichloroacetic acid.

Safe Handling and Disposal of Bromodichloroacetic Acid

Preparation
- Assess Risks

- Prepare PPE & Engineering Controls

Handling
- Work in Fume Hood

- Avoid Contact & Inhalation

Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

Spill Occurs Exposure Occurs

Waste Generation
- Chemical Residue

- Contaminated Materials

Decontamination
- Clean Work Area

- Clean/Dispose of PPE

End of Procedure

Spill Response
- Evacuate & Ventilate
- Contain & Clean-up

First Aid Procedures
- Follow SDS Guidelines
- Seek Medical Attention

Disposal
- Segregate Waste

- Follow Regulations
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A logical workflow for the safe handling of Bromodichloroacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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